N-(cyanomethyl)-N-cyclopropyl-2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carboxamide

• IUPAC Name: N-(cyanomethyl)-N-cyclopropyl-2,5-dimethyl-1-pyridin-3-ylpyrrole-3-carboxamide
• InChI: InChI=1S/C17H18N4O/c1-12-10-16(17(22)20(9-7-18)14-5-6-14)13(2)21(12)15-4-3-8-19-11-15/h3-4,8,10-11,14H,5-6,9H2,1-2H3
• InChI Key: JNYWVCOGVYPAPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)C(=O)N(CC#N)C3CC3
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a cyanomethyl group, a cyclopropyl group, a dimethyl group, and a pyridin-3-yl group attached to a pyrrole-3-carboxamide core. These functional groups could potentially influence the compound’s reactivity and properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions, including condensation, substitution, and cyclization reactions. The use of catalysts such as magnesium oxide nanoparticles has been reported in the synthesis of related compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups around the pyrrole-3-carboxamide core. The presence of nitrogen atoms in the pyridine and pyrrole rings could potentially allow these rings to act as ligands, donating their electron lone pairs to metal cations.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the cyanomethyl and carboxamide groups could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar functional groups could influence its solubility, while the presence of aromatic rings could influence its UV/Vis absorption properties.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and storage procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. For example, it could be investigated for use in pharmaceuticals, agrochemicals, or materials science.